![molecular formula C21H26N2O5S B1228475 1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)-2-[[5-methyl-2-(2-methylphenyl)-4-oxazolyl]methylsulfinyl]ethanone](/img/structure/B1228475.png)
1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)-2-[[5-methyl-2-(2-methylphenyl)-4-oxazolyl]methylsulfinyl]ethanone
Overview
Description
1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-[[5-methyl-2-(2-methylphenyl)-4-oxazolyl]methylsulfinyl]ethanone is a member of 1,3-oxazoles.
Scientific Research Applications
Antiviral Activity
1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl) derivatives have shown promising antiviral activities. Compounds with similar structures have been effective against influenza A/H3N2 virus and human coronavirus 229E, highlighting their potential in antiviral drug development (Apaydın et al., 2020); (Apaydın et al., 2019).
Structural Studies for Antitubercular Applications
Structural elucidation of similar compounds has been conducted to advance antitubercular drug candidates. One such study focused on (S)-2-(2-methyl-1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8-nitro-6-(trifluoromethyl)-4H-benzo[e][1,3]thiazin-4-one (BTZ043), showing its potential as an antitubercular drug (Richter et al., 2022).
Application in Water Treatment
Compounds with the 1,4-dioxa-8-azaspiro[4.5]decane structure have been used in water treatment, specifically for removing carcinogenic azo dyes and aromatic amines from water. This demonstrates their utility in environmental applications (Akceylan et al., 2009).
Growth-Regulating Activity
These compounds have also shown growth-regulating activity in agricultural sciences, offering potential use in crop management (Sharifkanov et al., 2001).
Potential in Biolubricant Synthesis
Their derivatives have been explored for biolubricant applications, indicating their versatility in industrial and environmental sectors (Kurniawan et al., 2017).
properties
Molecular Formula |
C21H26N2O5S |
|---|---|
Molecular Weight |
418.5 g/mol |
IUPAC Name |
1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methylsulfinyl]ethanone |
InChI |
InChI=1S/C21H26N2O5S/c1-15-5-3-4-6-17(15)20-22-18(16(2)28-20)13-29(25)14-19(24)23-9-7-21(8-10-23)26-11-12-27-21/h3-6H,7-14H2,1-2H3 |
InChI Key |
YRKFVPUHSHIBAT-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C2=NC(=C(O2)C)CS(=O)CC(=O)N3CCC4(CC3)OCCO4 |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=C(O2)C)CS(=O)CC(=O)N3CCC4(CC3)OCCO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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